Cas no 54759-57-8 (2-(3-phenylpropanamido)propanoic acid)

• Product Name: 2-(3-phenylpropanamido)propanoic acid
• CAS No: 54759-57-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00745041
• CID: 5242009
• PubChem ID: 14699661
• Update Time: 2025-10-21

2-(3-phenylpropanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(1-oxo-3-phenylpropyl)-
• (3-Phenylpropanoyl)alanine
• 2-(3-phenylpropanamido)propanoic acid

• MDL： MFCD00745041
• Inchi： 1S/C12H15NO3/c1-9(12(15)16)13-11(14)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)(H,15,16)/t9-/m0/s1
• InChI Key： WHQOVJKEOBDJIV-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)CCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-phenylpropanamido)propanoic acid

Comprehensive Overview of 2-(3-phenylpropanamido)propanoic acid (CAS No. 54759-57-8)

2-(3-phenylpropanamido)propanoic acid (CAS No. 54759-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of amide derivatives and exhibits unique properties that make it valuable in various applications. Its molecular structure combines a phenylpropanamide moiety with a propanoic acid group, resulting in a versatile intermediate for synthetic chemistry.

In recent years, the demand for 2-(3-phenylpropanamido)propanoic acid has increased due to its potential role in drug discovery and peptide synthesis. Researchers are particularly interested in its ability to act as a building block for more complex molecules, such as bioactive peptides and small-molecule therapeutics. The compound's carboxyl group and amide linkage provide reactive sites for further chemical modifications, making it a favorite among medicinal chemists.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 2-(3-phenylpropanamido)propanoic acid. With growing environmental concerns, researchers are investigating green chemistry approaches to reduce waste and energy consumption during production. This aligns with the broader industry shift toward eco-friendly manufacturing and circular economy principles. Questions such as "How to synthesize 2-(3-phenylpropanamido)propanoic acid sustainably?" are frequently searched in academic databases and AI-powered research tools.

The compound's physicochemical properties also make it a subject of interest in material science. Its solubility in polar solvents and stability under moderate conditions allow for diverse applications, including polymer modification and coating formulations. Additionally, its potential as a ligand in coordination chemistry has been explored, opening doors to catalytic applications.

From a commercial perspective, 2-(3-phenylpropanamido)propanoic acid is often sought after by pharmaceutical intermediates suppliers and research laboratories. Its CAS No. 54759-57-8 serves as a unique identifier in global chemical databases, ensuring accurate procurement and regulatory compliance. The compound's purity and analytical standards are critical for reproducibility in experiments, a topic frequently discussed in quality control forums.

Another hot topic is the integration of AI-driven drug design with traditional synthetic methods. Computational models are increasingly used to predict the reactivity and biological activity of derivatives of 2-(3-phenylpropanamido)propanoic acid. Searches like "Can AI optimize the synthesis of amide-based compounds?" reflect the intersection of technology and chemistry. This synergy accelerates the discovery of novel applications for this compound.

In summary, 2-(3-phenylpropanamido)propanoic acid (CAS No. 54759-57-8) is a multifaceted compound with broad relevance in modern science. Its applications span pharmaceuticals, materials, and catalysis, while its synthesis and optimization remain at the forefront of sustainable chemistry and AI-assisted research. As interest in customized chemical building blocks grows, this compound will likely continue to play a pivotal role in innovation.